Cas no 5787-33-7 (Butane, 2-bromo-, (2R)-)

Butane, 2-bromo-, (2R)- structure
Butane, 2-bromo-, (2R)- structure
Product Name:Butane, 2-bromo-, (2R)-
CAS No:5787-33-7
MF:C4H9Br
MW:137.018260717392
CID:343900
PubChem ID:637147
Update Time:2025-04-19

Butane, 2-bromo-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Butane, 2-bromo-, (2R)-
    • (S)-2-BuBr
    • [R,(-)]-2-Bromobutane
    • (2R)-2-bromobutane
    • A839491
    • 2-Bromobutane, (R)-
    • 5787-33-7
    • (S)-(-)-2-Bromobutane
    • 1P61Z14PRH
    • (2R)-2-bromanylbutane
    • (-)-2-Bromobutane
    • UNII-1P61Z14PRH
    • (R)-2-Brombutan
    • (-)-sec-Butyl bromide
    • sec-Butyl bromide L-form [MI]
    • SCHEMBL6955078
    • Q27252707
    • (R)-2-bromo-butane
    • (R)-2-bromobutane
    • Inchi: 1S/C4H9Br/c1-3-4(2)5/h4H,3H2,1-2H3/t4-/m1/s1
    • InChI Key: UPSXAPQYNGXVBF-SCSAIBSYSA-N
    • SMILES: Br[C@H](C)CC

Computed Properties

  • Exact Mass: 135.98900
  • Monoisotopic Mass: 135.98876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 19.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.17980

Butane, 2-bromo-, (2R)- Production Method

Butane, 2-bromo-, (2R)- Related Literature

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